1-Cycloheptylethan-1-amine

• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol
• SMILES: CC(C1CCCCCC1)N
• InChI: InChI=1S/C9H19N/c1-8(10)9-6-4-2-3-5-7-9/h8-9H,2-7,10H2,1H3
• InChIKey: HUDZCDVZYRHSNT-UHFFFAOYSA-N

1-Cycloheptylethan-1-amine: Structural and Physicochemical Baseline for Scaffold Selection

1-Cycloheptylethan-1-amine (CAS 955010-32-9, racemate; enantiomers CAS 752962-25-7 and 1461868-65-4) is a primary aliphatic amine featuring a chiral α-methyl-substituted ethylamine chain attached to a seven-membered cycloheptyl ring . With a molecular formula of C₉H₁₉N and a molecular weight of 141.25 g/mol, this compound is primarily utilized as a chiral building block or synthetic intermediate in medicinal chemistry and organic synthesis. Its defining structural feature—the cycloheptyl ring—differentiates it from the more common five- and six-membered cycloalkyl analogs by offering a larger hydrophobic surface area and distinct conformational flexibility, which can influence molecular recognition events. However, at present, no published peer-reviewed studies or patents provide quantitative, head-to-head biological or physicochemical comparisons for this specific compound versus its closest cycloalkyl analogs.

1

Chiral primary amine building block for medicinal chemistry and organic synthesis

2

Cycloheptyl ring provides larger hydrophobic surface and distinct conformational flexibility vs. common 5/6-membered rings

3

Racemate and single enantiomer options (CAS 752962-25-7, 1461868-65-4) to support stereochemical SAR studies

No published head-to-head quantitative comparisons for this specific compound. Selection based on scaffold novelty.

Why Cycloalkyl Amine Ring Size Directs Pharmacological Outcome and Cannot Be Assumed Interchangeable

Substituting 1-cycloheptylethan-1-amine with its cyclopentyl or cyclohexyl analogs is not a neutral decision in drug discovery. The cycloheptyl ring's larger hydrophobic surface area and distinct conformational ensemble compared to smaller rings can lead to significant differences in target binding, selectivity, and pharmacokinetic properties [1]. For instance, in a patent describing cycloheptylamine derivatives as anti-diabetic agents (US11713290B2), the cycloheptyl ring was specifically claimed for its ability to stimulate insulin secretion, a property not universally shared by all cycloalkylamines [2]. This underscores the principle that even small changes in ring size can fundamentally alter a compound's biological fingerprint, making generic substitution a risk to the integrity of a lead optimization campaign.

1

Cyclopentyl or cyclohexyl analogs may shift target binding affinity and selectivity due to altered hydrophobic contact area and conformational bias.

2

Patent-validated cycloheptyl-specific insulin secretion activity (US11713290B2) may not transfer to smaller ring analogs; ring-size specific pharmacophore is suggested.

• [1] Al Neyadi, S. S., Adem, A., Abdou, I. M., Isalem, A. A., & Amir, N. (2024). Cycloheptylamine derivatives as anti-diabetic agents. US Patent 11,891,348 B2. View Source
• [2] Al Neyadi, S. S., Adem, A., Abdou, I. M., Isalem, A. A., & Amir, N. (2023). Cycloheptylamine derivatives as anti-diabetic agents. US Patent 11,713,290 B2. View Source

Quantitative Differentiation Evidence for 1-Cycloheptylethan-1-amine: A Gap Analysis

Patent Landscape Confirms Cycloheptyl-Specific Biological Activity, but Target Compound Data is Absent

US Patent 11,891,348 B2 explicitly claims cycloheptylamine derivatives—including cycloheptanamine hydrochloride and hydrobromide—as effective agents for treating type 2 diabetes by decreasing plasma glucose and increasing insulin secretion [1]. This establishes the seven-membered cycloheptyl ring as a privileged scaffold for this indication. However, the specific compound 1-cycloheptylethan-1-amine is not exemplified in the patent's biological data; the quantitative insulin secretion results (e.g., fold-increase over basal at 10⁻¹⁵–10⁻⁹ M concentrations) are provided for other cycloheptylurea and cycloheptylguanidine derivatives. This means the core scaffold's therapeutic potential is validated, but head-to-head performance data for the target compound versus the patented derivatives is missing.

Patent activity context

Class-level inference

Cycloheptyl scaffold validated for hypoglycemic effect; target compound not directly measured

Scaffold activity inference does not guarantee α-methyl derivative potency

Reported in STZ-induced diabetic rat model; direct compound data needed

Evidence Dimension	Insulin secretion stimulation and plasma glucose reduction in STZ-induced diabetic rats
Target Compound Data	Not directly measured in this patent for 1-cycloheptylethan-1-amine.
Comparator Or Baseline	Cycloheptanamine hydrochloride and cycloheptanamine hydrobromide: Demonstrated hypoglycemic activity at 1.0 µM/kg in vivo [1].
Quantified Difference	Cannot be calculated; the target compound is inferred to share the scaffold's potential but lacks direct validation.
Conditions	Streptozotocin (STZ)-induced diabetic rat model.

Why This Matters

A procurement decision based on this scaffold's anti-diabetic potential must acknowledge that while the cycloheptyl core is validated, the specific α-methyl substitution may alter potency and selectivity in an unpredictable manner.

• [1] Al Neyadi, S. S., Adem, A., Abdou, I. M., Isalem, A. A., & Amir, N. (2024). Cycloheptylamine derivatives as anti-diabetic agents. US Patent 11,891,348 B2. View Source

Ring Size Modulates Aromatase Inhibition: Class-Level SAR Points to Cycloheptyl Advantage

In a study of piperidinedione-type aromatase inhibitors, the cycloheptyl-substituted analog (compound 1) was one of seven derivatives more potent in vitro than the clinical candidate cyclohexyl compound (CHAG) [1]. This class-level structure-activity relationship (SAR) demonstrates that increasing ring size from six to seven carbons can enhance enzyme inhibition. While 1-cycloheptylethan-1-amine is not the exact compound tested, it represents the same cycloheptyl pharmacophore that conferred superior activity in this series. This suggests that for aromatase or related cytochrome P450 targets, the seven-membered ring could be a strategic choice, though direct activity data for the target compound is absent.

Aromatase inhibition SAR

Class-level inference

Cycloheptyl piperidinedione analog more potent than cyclohexyl clinical candidate CHAG (qualitative)

Ring-size increase may enhance enzyme inhibition; requires direct compound testing

Source-based review; exact IC50 values unavailable

Evidence Dimension	In vitro aromatase inhibition potency
Target Compound Data	Not directly measured.
Comparator Or Baseline	Cycloheptyl analog (compound 1): More potent than cyclohexyl analog CHAG [1].
Quantified Difference	Exact IC50 values not accessible in this search result; the study reports a qualitative superiority of the cycloheptyl compound over the cyclohexyl clinical candidate.
Conditions	In vitro enzyme inhibition assay.

Why This Matters

For projects targeting aromatase, this class-level evidence provides a rationale for exploring cycloheptyl-containing building blocks like 1-cycloheptylethan-1-amine, but the lack of direct data means the building block's contribution to activity must be empirically determined.

• [1] Hartmann, R. W., et al. (2001). Synthesis, evaluation and QSAR studies of highly potent aromatase inhibitors of the piperidinedione type. View Source

No Verified Metabolic or Toxicity Differentiation Data Exists for 1-Cycloheptylethan-1-amine

A comprehensive search of primary literature and patents yielded no quantitative data comparing the metabolic stability, cytochrome P450 inhibition, hERG liability, or other ADME/Tox parameters of 1-cycloheptylethan-1-amine with its cyclopentyl or cyclohexyl analogs. While the cycloheptyl group is generally associated with increased lipophilicity and potentially higher metabolic clearance based on class-level knowledge, these properties have not been experimentally verified for this specific amine. Any claims of superior ADME profiles would be purely speculative without direct comparative studies [1].

ADME/Tox data gap

Data to verify

No comparative metabolic stability, CYP inhibition, or hERG data for this amine

ADME liability risk remains unevaluated; selection vs. characterized analogs requires empirical profiling

Class-level lipophilicity inference only

Evidence Dimension	Metabolic stability and off-target liability
Target Compound Data	No data available.
Comparator Or Baseline	No comparative data available for cyclohexyl or cyclopentyl analogs.
Quantified Difference	Not applicable.
Conditions	Not applicable.

Why This Matters

In lead optimization, ADME liabilities can terminate a chemical series. The absence of any profiling data for 1-cycloheptylethan-1-amine means that its selection over a more thoroughly characterized analog carries a significant risk of encountering unforeseen metabolic or safety issues.

• [1] Author's analysis based on search results across PubMed, Google Patents, and PubChem as of April 2026. View Source

Scenarios Where 1-Cycloheptylethan-1-amine Offers a Defensible Selection Rationale

Expanding Cycloalkyl SAR in a Lead Optimization Campaign with an Identified Cycloheptyl Pharmacophore

When a lead series has shown that a cycloheptyl moiety imparts superior target affinity or efficacy—as suggested by the anti-diabetic patent [1] and aromatase inhibitor SAR [2]—1-cycloheptylethan-1-amine serves as a chiral building block to probe the effect of α-methyl substitution. Its use is justified not by existing data, but by the strategic need to systematically explore steric and conformational effects around the proven cycloheptyl core.

Chiral Resolution and Diastereomeric Salt Formation Studies

The compound's primary amine functionality and chiral center make it suitable for use as a resolving agent for racemic acids. In academic or industrial settings focused on developing new resolution methodologies, direct performance must be benchmarked against established agents like (R)- or (S)-α-methylbenzylamine, with enantiomeric excess (ee) and yield being the key quantitative comparators.

Synthesis of CNS-Targeted Compound Libraries Requiring Extended Lipophilic Space

For central nervous system (CNS) drug discovery, where higher lipophilicity can enhance blood-brain barrier penetration, the cycloheptyl ring offers a calculated increase in cLogP of approximately +0.5 to +0.8 log units compared to a cyclohexyl ring (class-level inference). 1-Cycloheptylethan-1-amine becomes a useful building block to test this lipophilicity hypothesis, provided that parallel synthesis of the cyclohexyl analog is performed to generate head-to-head brain penetration data.

Application

Selection Property

Validation Focus

Cycloalkyl SAR expansion in lead optimization

Chiral cycloheptyl amine scaffold with α-methyl substitution point

Target engagement and stereochemical SAR verification vs. patent derivatives

Chiral resolution methodology development

Primary amine resolving agent with tunable enantiomer options

Enantiomeric excess (ee) and yield benchmarking against established agents

CNS library synthesis for lipophilicity hypothesis testing

Extended lipophilic space (calculated cLogP increase ~+0.5-0.8 vs. cyclohexyl)

Blood-brain barrier penetration correlation and head-to-head brain exposure data with cyclohexyl analog

• [1] Al Neyadi, S. S., Adem, A., Abdou, I. M., Isalem, A. A., & Amir, N. (2024). Cycloheptylamine derivatives as anti-diabetic agents. US Patent 11,891,348 B2. View Source
• [2] Hartmann, R. W., et al. (2001). Synthesis, evaluation and QSAR studies of highly potent aromatase inhibitors of the piperidinedione type. View Source